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Abstract
Triptotriterpenic acid C, a naturally occurring ursolic-type pentacyclic triterpenoid, has

garnered significant interest within the scientific community for its potential therapeutic

applications, particularly in oncology. Isolated from the roots of Tripterygium wilfordii Hook.f., a

plant with a long history in traditional Chinese medicine, this compound exhibits promising

biological activities. This technical guide provides a detailed overview of Triptotriterpenic acid
C, encompassing its fundamental chemical properties, experimental protocols for its isolation

and analysis, and an exploration of its mechanism of action, with a focus on its pro-apoptotic

effects on cancer cells.

Compound Profile
Triptotriterpenic acid C is identified by the CAS number 123914-32-9 and possesses the

molecular formula C₃₀H₄₈O₄.[1][2][3] Its structure is characterized by a pentacyclic core, a

common feature among bioactive triterpenoids.
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Property Value Reference

CAS Number 123914-32-9 [1][2][3]

Molecular Formula C₃₀H₄₈O₄ [1][2][3]

Molecular Weight 472.70 g/mol [2]

IUPAC Name
(3β,22α)-3,22-dihydroxyurs-12-

en-30-oic acid

Synonyms Tripterygic acid A

Appearance Powder [2]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[2]

Storage
Store at -20°C, protect from

light

Biological Activity and Mechanism of Action
Current research indicates that Triptotriterpenic acid C's primary therapeutic potential lies in

its anticancer properties, which are largely attributed to its ability to induce apoptosis in cancer

cells. While the precise signaling cascades are still under active investigation, evidence

suggests the involvement of key cellular pathways that regulate cell death and survival.

Induction of Apoptosis
Apoptosis, or programmed cell death, is a crucial process for maintaining tissue homeostasis,

and its dysregulation is a hallmark of cancer. Triptotriterpenic acid C is believed to trigger the

intrinsic apoptotic pathway, which is initiated from within the cell, primarily through the

mitochondria.

The proposed mechanism involves the following key steps:

Mitochondrial Outer Membrane Permeabilization (MOMP): Triptotriterpenic acid C is

thought to induce stress on the mitochondria, leading to the permeabilization of its outer
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membrane.

Cytochrome c Release: This permeabilization results in the release of cytochrome c from the

mitochondrial intermembrane space into the cytosol.

Apoptosome Formation: In the cytosol, cytochrome c binds to Apoptotic protease-activating

factor 1 (Apaf-1), triggering the formation of the apoptosome.

Caspase Activation: The apoptosome then recruits and activates pro-caspase-9, which in

turn activates executioner caspases such as caspase-3.

Execution of Apoptosis: Activated executioner caspases cleave a multitude of cellular

substrates, leading to the characteristic morphological and biochemical hallmarks of

apoptosis, including DNA fragmentation and cell shrinkage.
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Proposed Intrinsic Apoptosis Pathway of Triptotriterpenic Acid C

External Stimulus

Mitochondrion

Cytosol

Triptotriterpenic acid C

Mitochondrion

 Induces Stress

Cytochrome c
(released)

 Release

Cytochrome c
(in Mitochondrion)

Apoptosome

 Binds to Apaf-1 to form

Apaf-1

Caspase-9

 Activates

Pro-caspase-9

Caspase-3

 Activates

Pro-caspase-3

Apoptosis

 Executes

Click to download full resolution via product page

Proposed Intrinsic Apoptosis Pathway of Triptotriterpenic Acid C
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Modulation of Signaling Pathways
The pro-apoptotic activity of Triptotriterpenic acid C is likely regulated by its influence on

critical intracellular signaling pathways. While specific studies on Triptotriterpenic acid C are

ongoing, research on related triterpenoids suggests that the PI3K/Akt and NF-κB pathways are

probable targets.

PI3K/Akt Pathway: The Phosphatidylinositol 3-kinase (PI3K)/Akt signaling pathway is a key

regulator of cell survival, proliferation, and growth. Its constitutive activation is common in

many cancers, promoting cell survival and inhibiting apoptosis. Triterpenoids have been

shown to inhibit this pathway, thereby sensitizing cancer cells to apoptotic signals.

NF-κB Pathway: The Nuclear Factor-kappa B (NF-κB) pathway plays a crucial role in

inflammation, immunity, and cell survival. In cancer, aberrant NF-κB activation contributes to

tumor progression by promoting the expression of anti-apoptotic genes. Inhibition of this

pathway by compounds like Triptotriterpenic acid C can restore the normal apoptotic

process.
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Potential Modulation of Pro-Survival Signaling by Triptotriterpenic Acid C
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Workflow for Isolation of Triptotriterpenic Acid C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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